Cas no 107718-73-0 (Thymidine5'-(tetrahydrogen triphosphate), 3'-deoxy-3',3'-difluoro- (9CI))

• Product Name: Thymidine5'-(tetrahydrogen triphosphate), 3'-deoxy-3',3'-difluoro- (9CI)
• CAS No: 107718-73-0
• MF: C₁₀H₁₅F₂N₂O₁₃P₃
• MW: 502.149792909622
• CID: 188278
• PubChem ID: 451385
• Update Time: 2025-04-19

Thymidine5'-(tetrahydrogen triphosphate), 3'-deoxy-3',3'-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine5'-(tetrahydrogen triphosphate), 3'-deoxy-3',3'-difluoro- (9CI)
• [[(2R,5R)-3,3-difluoro-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 3',3'-Difluoro-3'-deoxythymidine triphosphate
• [[(2R,5R)-3,3-difluoro-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• BLKDGBHODQMJFB-RNFRBKRXSA-N
• DTXSID40148218
• Thymidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-3',3'-difluoro-
• 107718-73-0
• 3'-F2-dTTP

• Inchi： 1S/C10H15F2N2O13P3/c1-5-3-14(9(16)13-8(5)15)7-2-10(11,12)6(25-7)4-24-29(20,21)27-30(22,23)26-28(17,18)19/h3,6-7H,2,4H2,1H3,(H,20,21)(H,22,23)(H,13,15,16)(H2,17,18,19)/t6-,7-/m1/s1
• InChI Key： BLKDGBHODQMJFB-RNFRBKRXSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1C(C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)(F)F

Computed Properties

• Exact Mass: 501.97555
• Monoisotopic Mass: 501.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 219Ų

Experimental Properties

• Density: 1.92
• Refractive Index: 1.567
• PSA: 218.46
• LogP: 0.52340